Cas no 1701838-02-9 (N-Methoxy-N,2-dimethylpiperidine-4-carboxamide)

• Product Name: N-Methoxy-N,2-dimethylpiperidine-4-carboxamide
• CAS No: 1701838-02-9
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5697211
• PubChem ID: 106739782
• Update Time: 2025-07-18

N-Methoxy-N,2-dimethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1701838-02-9
• N-Methoxy-N,2-dimethylpiperidine-4-carboxamide
• EN300-718233
• SCHEMBL23230709
• 4-Piperidinecarboxamide, N-methoxy-N,2-dimethyl-

• Inchi： 1S/C9H18N2O2/c1-7-6-8(4-5-10-7)9(12)11(2)13-3/h7-8,10H,4-6H2,1-3H3
• InChI Key： DEKHJIWBPMNADR-UHFFFAOYSA-N
• SMILES： O=C(C1CCNC(C)C1)N(C)OC

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 250.0±50.0 °C(Predicted)
• pka: 9.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-Methoxy-N,2-dimethylpiperidine-4-carboxamide

Introduction to N-Methoxy-N,2-dimethylpiperidine-4-carboxamide (CAS No. 1701838-02-9)

N-Methoxy-N,2-dimethylpiperidine-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1701838-02-9, belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methoxy group and dimethyl substitutions, contribute to its distinct chemical properties and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The N-methoxy-N,2-dimethylpiperidine-4-carboxamide structure is characterized by a six-membered piperidine ring substituted at the 4-position with a carboxamide group. The nitrogen atom at the 1-position is further functionalized with a methoxy group, while the 2-position is dimethylated. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. Such structural motifs are often explored in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding affinity.

In recent years, there has been growing interest in developing novel piperidine derivatives for their potential therapeutic applications. The N-methoxy-N,2-dimethylpiperidine-4-carboxamide compound has been studied for its pharmacological profile, particularly in the context of central nervous system (CNS) disorders. Research indicates that piperidine-based scaffolds can exhibit potent activity against various neurological targets, including serotonin receptors and monoamine transporters. The methoxy and dimethyl substituents in this compound are believed to enhance its binding affinity and selectivity, making it a promising candidate for further development.

One of the most compelling aspects of N-methoxy-N,2-dimethylpiperidine-4-carboxamide is its role as a key intermediate in the synthesis of more complex pharmacophores. Its structural framework provides a versatile platform for medicinal chemists to explore modifications that could improve pharmacokinetic properties or enhance therapeutic efficacy. For instance, derivatization of the carboxamide group or introduction of additional functional moieties could lead to novel compounds with improved solubility or metabolic stability.

The synthesis of N-methoxy-N,2-dimethylpiperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to form the amide bond. Advanced techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions may also be employed to introduce the desired substituents efficiently. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing.

From a computational chemistry perspective, N-methoxy-N,2-dimethylpiperidine-4-carboxamide has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies often involve docking simulations where the compound is computationally screened against protein receptors or enzymes relevant to specific diseases. The results provide valuable insights into potential binding modes and can guide experimental efforts in designing more effective derivatives.

The pharmacological evaluation of N-methoxy-N,2-dimethylpiperidine-4-carboxamide has revealed several interesting properties. In vitro assays have demonstrated its ability to modulate neurotransmitter systems involved in mood regulation and pain perception. Additionally, preclinical studies suggest that this compound may exhibit anti-inflammatory effects by interacting with certain inflammatory pathways. These findings underscore its potential as a lead compound for further development into therapeutic agents.

Regulatory considerations play a significant role in the progression of N-methoxy-N,2-dimethylpiperidine-4-carboxamide from laboratory research to clinical application. Compliance with Good Manufacturing Practices (GMP) and submission of comprehensive toxicological data are essential steps before any human trials can be initiated. Collaborative efforts between synthetic chemists, biologists, and regulatory experts ensure that safety and efficacy are rigorously assessed at each stage of development.

The future directions for research on N-methoxy-N,2-dimethylpiperidine-4-carboxamide include exploring its mechanism of action in greater detail and identifying any off-target effects that might limit its therapeutic potential. Additionally, investigating its suitability for different delivery systems—such as oral formulations or targeted nanoparticles—could expand its clinical applicability. As computational methods continue to advance, virtual screening techniques may help identify new analogs with enhanced properties more efficiently than traditional trial-and-error approaches.

In conclusion,N-Methoxy-N,2-dimethylpiperidine-4-carboxamide (CAS No. 1701838-02-9) represents an intriguing compound with significant pharmaceutical promise. Its unique structural features make it a valuable tool for both academic research and industrial drug development. As our understanding of biological systems evolves and new synthetic methodologies emerge,this molecule will likely continue to be a focus of interest for scientists seeking innovative solutions in medicine.